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Compound of Interest

ethyl 1-methyl-1H-pyrazole-3-
Compound Name:
carboxylate

cat. No.: B1278356

Technical Data Sheet: Ethyl 1-methyl-1H-
pyrazole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the chemical properties of ethyl 1-
methyl-1H-pyrazole-3-carboxylate, a heterocyclic compound of interest in medicinal
chemistry and materials science. The information is presented to support research and
development activities.

Chemical Identity and Properties

The fundamental molecular details of ethyl 1-methyl-1H-pyrazole-3-carboxylate are
summarized below. These values are critical for stoichiometric calculations, analytical method
development, and chemical synthesis.

Identifier Value Reference
Molecular Formula C7H10N202 [1]
Molecular Weight 154.16 g/mol [1]

CAS Number 88529-79-7 [1][2]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1278356?utm_src=pdf-interest
https://www.benchchem.com/product/b1278356?utm_src=pdf-body
https://www.benchchem.com/product/b1278356?utm_src=pdf-body
https://www.benchchem.com/product/b1278356?utm_src=pdf-body
http://www.bio-fount.com/cn/goods2/192193_5.html
http://www.bio-fount.com/cn/goods2/192193_5.html
http://www.bio-fount.com/cn/goods2/192193_5.html
https://www.boronmolecular.com/catalogue/ethyl-1-methyl-1h-pyrazole-3-carboxylate-88529-79-7-BM1936/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Structural Information

The structure of ethyl 1-methyl-1H-pyrazole-3-carboxylate consists of a central 1-methyl-1H-
pyrazole ring, which is a five-membered aromatic heterocycle containing two adjacent nitrogen
atoms. This core is substituted at the 3-position with an ethyl carboxylate group. The diagram
below illustrates the connectivity of these molecular fragments.
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Molecular composition of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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